2-Fluoro-5-(methylsulfonyl)aniline
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Description
2-Fluoro-5-(methylsulfonyl)aniline (C₇H₈FNO₂S, MW = 189.03 g/mol) is a fluorinated aniline derivative characterized by a fluorine atom at the 2-position and a methylsulfonyl (-SO₂CH₃) group at the 5-position of the benzene ring. The methylsulfonyl group is a strong electron-withdrawing substituent, which reduces the electron density of the aromatic ring and enhances the compound’s stability and solubility in polar solvents. This structural motif makes it valuable in pharmaceutical synthesis, particularly as a building block for kinase inhibitors and receptor-targeting agents .
Properties
IUPAC Name |
2-fluoro-5-methylsulfonylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBPBOIRQMDMNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00960135 |
Source
|
| Record name | 2-Fluoro-5-(methanesulfonyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00960135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
395090-68-3, 387358-51-2 |
Source
|
| Record name | 2-Fluoro-5-(methanesulfonyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00960135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-5-(methylsulfonyl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Below is a systematic comparison of 2-Fluoro-5-(methylsulfonyl)aniline with structurally related aniline derivatives, focusing on substituent effects, physicochemical properties, and applications.
2.1. Substituent Electronic and Steric Effects
Key Observations:
- Electron-Withdrawing Strength: The trifluoromethyl (-CF₃) and trifluoromethoxy (-OCF₃) groups are stronger electron-withdrawing groups (EWGs) than methylsulfonyl (-SO₂CH₃), which can further reduce nucleophilicity of the aniline nitrogen .
- Positional Isomerism: Substitution at the 2-position (e.g., -F, -OCH₃) versus the 5-position (e.g., -SO₂CH₃, -CF₃) significantly alters electronic distribution and reactivity .
2.4. Physicochemical Properties
- Solubility: Methylsulfonyl and ethylsulfonyl groups improve water solubility compared to halogenated analogs. For example, 2-Fluoro-5-(methylsulfonyl)aniline is more soluble in DMSO than 2-Fluoro-5-(trifluoromethyl)aniline .
- Thermal Stability: The methylsulfonyl group enhances thermal stability (mp: 90–91°C for 2-(Methylsulfonyl)-5-(trifluoromethyl)aniline) compared to methoxy-substituted derivatives .
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